Cas no 946214-81-9 (1-3-(4-fluorophenoxy)propanesulfonyl-4-(pyridin-2-yl)piperazine)

• Product Name: 1-3-(4-fluorophenoxy)propanesulfonyl-4-(pyridin-2-yl)piperazine
• CAS No: 946214-81-9
• MF: C₁₈H₂₂FN₃O₃S
• MW: 379.448986530304
• CID: 5763010
• PubChem ID: 16884386
• Update Time: 2025-06-15

1-3-(4-fluorophenoxy)propanesulfonyl-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-((3-(4-fluorophenoxy)propyl)sulfonyl)-4-(pyridin-2-yl)piperazine
• F5012-0283
• AKOS024488761
• 1-[3-(4-fluorophenoxy)propanesulfonyl]-4-(pyridin-2-yl)piperazine
• 1-[3-(4-fluorophenoxy)propylsulfonyl]-4-pyridin-2-ylpiperazine
• 946214-81-9
• 1-3-(4-fluorophenoxy)propanesulfonyl-4-(pyridin-2-yl)piperazine

• Inchi： 1S/C18H22FN3O3S/c19-16-5-7-17(8-6-16)25-14-3-15-26(23,24)22-12-10-21(11-13-22)18-4-1-2-9-20-18/h1-2,4-9H,3,10-15H2
• InChI Key： WEOAELWZNWCQNV-UHFFFAOYSA-N
• SMILES： S(CCCOC1C=CC(=CC=1)F)(N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 379.13659091g/mol
• Monoisotopic Mass: 379.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.1Ų

Additional information on 1-3-(4-fluorophenoxy)propanesulfonyl-4-(pyridin-2-yl)piperazine

Comprehensive Overview of 1-3-(4-fluorophenoxy)propanesulfonyl-4-(pyridin-2-yl)piperazine (CAS No. 946214-81-9)

The compound 1-3-(4-fluorophenoxy)propanesulfonyl-4-(pyridin-2-yl)piperazine (CAS No. 946214-81-9) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 4-fluorophenoxy and pyridin-2-yl moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for sulfonyl-containing compounds like 1-3-(4-fluorophenoxy)propanesulfonyl-4-(pyridin-2-yl)piperazine has surged due to their versatility in medicinal chemistry. The propanesulfonyl group, in particular, is known for enhancing metabolic stability and bioavailability, which are critical factors in modern drug design. This compound's piperazine core further contributes to its pharmacological profile, as piperazine derivatives are widely recognized for their CNS activity and receptor-binding capabilities.

The synthesis of CAS No. 946214-81-9 involves multi-step organic reactions, often starting with the functionalization of 4-fluorophenol and subsequent coupling with pyridin-2-ylpiperazine. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations resonate with the pharmaceutical industry's focus on green chemistry and cost-effective manufacturing.

From a therapeutic perspective, 1-3-(4-fluorophenoxy)propanesulfonyl-4-(pyridin-2-yl)piperazine is being investigated for its potential in treating inflammatory and neurodegenerative diseases. Its ability to modulate signal transduction pathways has sparked interest in oncology research, where small-molecule inhibitors are pivotal for personalized cancer treatments. Additionally, its fluorinated aromatic component may contribute to improved blood-brain barrier penetration, a hot topic in CNS drug development.

Analytical characterization of this compound typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography, ensuring rigorous quality control. The rise of AI-driven drug discovery has further accelerated its study, with computational models predicting its interactions with biological targets. This aligns with the broader shift toward data-driven pharmacology, a trend frequently searched by professionals in the field.

In summary, 1-3-(4-fluorophenoxy)propanesulfonyl-4-(pyridin-2-yl)piperazine (CAS No. 946214-81-9) represents a compelling case study in contemporary drug development. Its structural complexity, combined with its potential therapeutic applications, positions it at the forefront of innovative small-molecule research. As the scientific community continues to explore its capabilities, this compound may soon emerge as a key player in addressing unmet medical needs.